Cas no 2034271-04-8 (2-(methylsulfanyl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}pyridine-3-carboxamide)

2-(methylsulfanyl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}pyridine-3-carboxamide structure
2034271-04-8 structure
Product Name:2-(methylsulfanyl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}pyridine-3-carboxamide
CAS No:2034271-04-8
MF:C17H14N6OS2
MW:382.4627
CID:5347726
Update Time:2023-11-21

2-(methylsulfanyl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 2-methylsulfanyl-N-[(6-thiophen-2-yl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl]pyridine-3-carboxamide
    • 2-(methylthio)-N-((6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)nicotinamide
    • 2-(methylsulfanyl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}pyridine-3-carboxamide
    • Inchi: 1S/C17H14N6OS2/c1-25-17-11(4-2-8-18-17)16(24)19-10-15-21-20-14-7-6-12(22-23(14)15)13-5-3-9-26-13/h2-9H,10H2,1H3,(H,19,24)
    • InChI Key: MZINNPGUTHYRDS-UHFFFAOYSA-N
    • SMILES: S1C([H])=C([H])C([H])=C1C1C([H])=C([H])C2=NN=C(C([H])([H])N([H])C(C3C([H])=C([H])C([H])=NC=3SC([H])([H])[H])=O)N2N=1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 5
  • Complexity: 498
  • XLogP3: 1.7
  • Topological Polar Surface Area: 139

2-(methylsulfanyl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}pyridine-3-carboxamide Pricemore >>

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